Cas no 2138027-56-0 (N-(3-methylbutan-2-yl)-4,8-diazaspiro2.6nonane-8-carboxamide)

• Product Name: N-(3-methylbutan-2-yl)-4,8-diazaspiro2.6nonane-8-carboxamide
• CAS No: 2138027-56-0
• MF: C₁₃H₂₅N₃O
• MW: 239.35710310936
• CID: 6313339
• PubChem ID: 165478697
• Update Time: 2025-08-02

N-(3-methylbutan-2-yl)-4,8-diazaspiro2.6nonane-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methylbutan-2-yl)-4,8-diazaspiro2.6nonane-8-carboxamide
• N-(3-methylbutan-2-yl)-4,8-diazaspiro[2.6]nonane-8-carboxamide
• 2138027-56-0
• EN300-1067771

• Inchi： 1S/C13H25N3O/c1-10(2)11(3)15-12(17)16-8-4-7-14-13(9-16)5-6-13/h10-11,14H,4-9H2,1-3H3,(H,15,17)
• InChI Key： YDGBOLZOQSIEHR-UHFFFAOYSA-N
• SMILES： O=C(NC(C)C(C)C)N1CCCNC2(C1)CC2

Computed Properties

• Exact Mass: 239.199762429g/mol
• Monoisotopic Mass: 239.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.4Ų

Additional information on N-(3-methylbutan-2-yl)-4,8-diazaspiro2.6nonane-8-carboxamide

Comprehensive Overview of N-(3-methylbutan-2-yl)-4,8-diazaspiro[2.6]nonane-8-carboxamide (CAS No. 2138027-56-0)

The compound N-(3-methylbutan-2-yl)-4,8-diazaspiro[2.6]nonane-8-carboxamide (CAS No. 2138027-56-0) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its distinctive spirocyclic architecture and carboxamide functionality make it a promising candidate for various applications, particularly in drug discovery and development. This article delves into the molecular characteristics, potential applications, and current research trends surrounding this compound, while addressing common queries and industry hotspots.

One of the most intriguing aspects of N-(3-methylbutan-2-yl)-4,8-diazaspiro[2.6]nonane-8-carboxamide is its spiro[2.6]nonane core, which contributes to its three-dimensional complexity. Spirocyclic compounds are increasingly valued in drug design due to their ability to enhance binding affinity and selectivity toward biological targets. Researchers have noted that the incorporation of such frameworks can improve pharmacokinetic properties, a topic frequently searched in AI-driven drug discovery platforms. The compound's carboxamide group further augments its potential as a hydrogen bond donor/ acceptor, a feature often explored in fragment-based drug design.

In recent years, the scientific community has shown growing interest in spirocyclic scaffolds, as evidenced by the surge in publications and patent filings. This trend aligns with user searches for "novel spirocyclic compounds in 2024" and "spiro[2.6]nonane derivatives." The N-(3-methylbutan-2-yl) side chain in this molecule introduces additional lipophilicity, which is a critical parameter in optimizing blood-brain barrier permeability—a hot topic in central nervous system (CNS) drug development. Such properties make CAS No. 2138027-56-0 a subject of interest for researchers investigating neurotherapeutic agents.

The synthesis of N-(3-methylbutan-2-yl)-4,8-diazaspiro[2.6]nonane-8-carboxamide typically involves multi-step organic transformations, including cyclization and amide coupling reactions. These methodologies are frequently queried in academic and industrial settings, with keywords like "efficient spirocyclic synthesis" and "carboxamide formation techniques" gaining traction. The compound's stereochemistry also presents opportunities for chiral resolution, a niche yet vital area in asymmetric synthesis.

From a therapeutic perspective, preliminary studies suggest that derivatives of 4,8-diazaspiro[2.6]nonane may exhibit modulatory effects on specific enzyme systems. While the exact biological targets of CAS No. 2138027-56-0 remain under investigation, its structural analogs have been explored for their potential in inflammatory and metabolic disorders. These areas are highly relevant to current healthcare trends, as seen in searches for "next-generation anti-inflammatory compounds" and "spirocyclic metabolic modulators."

In conclusion, N-(3-methylbutan-2-yl)-4,8-diazaspiro[2.6]nonane-8-carboxamide represents a fascinating case study in modern medicinal chemistry. Its unique molecular architecture, combined with its potential bioactivity, positions it as a compound of significant interest for future research. As the scientific community continues to explore spirocyclic and carboxamide-containing molecules, CAS No. 2138027-56-0 is likely to remain a focal point in discussions about innovative drug candidates and chemical space exploration.